Cas no 2227728-98-3 (rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227728-98-3
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 6290560
• PubChem ID: 165685317
• Update Time: 2025-10-31

rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• 2227728-98-3
• rac-[(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1979220

• Inchi： 1S/C12H15ClFN/c1-12(2)8(6-15)11(12)7-3-4-10(14)9(13)5-7/h3-5,8,11H,6,15H2,1-2H3/t8-,11-/m0/s1
• InChI Key： SVYKPMWYBDNQPD-KWQFWETISA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H]1[C@H](CN)C1(C)C)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine

Introduction to rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227728-98-3)

Rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227728-98-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropylamines and is characterized by its chiral centers and the presence of a substituted phenyl group. The compound's structure and properties make it a valuable candidate for various research and development activities in pharmaceuticals.

The chemical structure of rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine is defined by its cyclopropane ring, which is substituted with a 3-chloro-4-fluorophenyl group and two methyl groups. The presence of these substituents imparts specific physical and chemical properties to the molecule, making it an interesting subject for study in both academic and industrial settings. The compound's chirality, represented by the (1R,3R) configuration, adds another layer of complexity and potential utility in enantioselective synthesis and biological activity.

In recent years, there has been a growing interest in the development of small molecules with potential therapeutic effects. Rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine has been explored for its potential as a lead compound in drug discovery. Research has shown that compounds with similar structures can exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have prompted further investigation into the mechanisms of action and potential therapeutic applications of this compound.

The synthesis of rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine involves several steps that require precise control over reaction conditions to ensure the formation of the desired stereoisomers. One common approach involves the use of chiral auxiliaries or catalysts to achieve enantioselective synthesis. This process is crucial for producing compounds with consistent biological activity and reduced side effects. Recent advancements in asymmetric synthesis techniques have made it possible to produce high yields of pure enantiomers, which is essential for pharmaceutical development.

The physical properties of rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine have also been extensively studied. The compound is typically a white solid with a melting point ranging from 60°C to 65°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties are important for formulation development and delivery methods in pharmaceutical applications.

In terms of biological activity, preliminary studies have indicated that rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine exhibits promising results in various assays. For instance, it has shown potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, the compound has demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in vitro models of neurodegenerative diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine in treating inflammatory conditions and neurodegenerative disorders. Early results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and suggest that further clinical development may be warranted.

Beyond its therapeutic potential, rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine has also been studied for its use as a tool compound in basic research. Its unique structure makes it an excellent model for investigating the relationship between molecular structure and biological activity. Researchers have used this compound to gain insights into the mechanisms underlying inflammation and neurodegeneration, which can inform the design of more effective drugs.

In conclusion, rac-(1R,3R)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227728-98-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical development. Its unique structural features and biological activities make it an important subject for ongoing research. As more data becomes available from clinical trials and further studies, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.